Cas no 2728728-00-3 ((2S,4R)-4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid)

• Product Name: (2S,4R)-4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid
• CAS No: 2728728-00-3
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• CID: 5653790
• PubChem ID: 165911211
• Update Time: 2025-05-22

(2S,4R)-4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid
• 2728728-00-3
• rac-(2R,4S)-4-hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid
• EN300-28275235
• EN300-28275287
• 2679805-81-1
• (2S,4R)-4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid

• Inchi： 1S/C10H15NO5/c1-2-5-16-10(15)11-4-3-7(12)6-8(11)9(13)14/h2,7-8,12H,1,3-6H2,(H,13,14)/t7-,8+/m1/s1
• InChI Key： NBWDYBBSBCVEKM-SFYZADRCSA-N
• SMILES： O[C@@H]1CCN(C(=O)OCC=C)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 229.09502258g/mol
• Monoisotopic Mass: 229.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87.1Ų

Additional information on (2S,4R)-4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid

Compound Overview: (2S,4R)-4-Hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic Acid

The compound (2S,4R)-4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid with CAS No. 2728728-00-3 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule's unique stereochemistry, particularly the (2S,4R) configuration, plays a crucial role in its pharmacokinetic properties and bioavailability.

Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how minor changes in molecular configuration can significantly impact efficacy and safety. In this context, the (2S,4R) configuration of our compound has been shown to enhance its ability to interact with specific biological targets, making it a promising candidate for further research in drug development.

The structural features of (2S,4R)-4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid include a piperidine ring with hydroxyl and carboxylic acid groups. These functional groups contribute to the molecule's solubility and stability, which are critical factors in determining its suitability for various applications. Additionally, the presence of a propenoyloxy group introduces a degree of flexibility and reactivity that can be exploited in chemical synthesis and modification.

One of the most exciting developments related to this compound is its potential role in targeted drug delivery systems. Researchers have explored the use of piperidine derivatives as carriers for anti-cancer drugs due to their ability to penetrate cellular membranes effectively. The hydroxyl group in our compound has been shown to facilitate conjugation with therapeutic agents, enhancing their delivery efficiency while minimizing systemic toxicity.

Another area of active investigation is the biodegradation and metabolic pathways of this compound. Understanding how it is processed within the body is essential for predicting its pharmacokinetics and potential side effects. Recent findings suggest that the carboxylic acid group undergoes rapid metabolism, which may influence its half-life and bioavailability.

In terms of synthesis, (2S,4R)-4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid can be prepared through a variety of routes, including ring-closing metathesis and stereoselective hydroxylation. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product. The use of enantioselective catalysts has been particularly effective in producing the desired (2S,4R) configuration.

The application of this compound extends beyond pharmacology into materials science. Its unique chemical properties make it a valuable component in the development of advanced polymers and coatings. For instance, the hydroxyl group can be used as a reactive site for cross-linking, while the carboxylic acid group provides compatibility with various polymer matrices.

Looking ahead, there is growing interest in leveraging computational chemistry tools to further optimize this compound's properties. Molecular docking studies have already provided insights into its binding affinities with key biological targets, paving the way for rational drug design strategies.

In conclusion, (2S,4R)-4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid represents a versatile platform for exploring new frontiers in chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.